5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole

• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-2,1,3-benzoxadiazole
• InChI: InChI=1S/C13H12N4OS/c1-8-5-9(2)15-13(14-8)19-7-10-3-4-11-12(6-10)17-18-16-11/h3-6H,7H2,1-2H3
• InChI Key: NGVSUMBHUQWLLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC3=NON=C3C=C2)C
• Molecular Formula: C13H12N4OS
• Molecular Weight: 272.33 g/mol

Description

5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a benzoxadiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins, including cyclin-dependent kinases, phosphodiesterases, and histone deacetylases. It has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the replication of viruses. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole in lab experiments is its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of this compound.

Future Directions

There are several future directions for the research of 5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole. One direction is the development of this compound as a potential therapeutic agent for cancer, inflammation, and viral infections. Another direction is the investigation of the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further studies are also needed to determine the optimal dosage and safety profile of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole has been achieved through various methods. One of the most common methods involves the reaction of 2-aminobenzoxazole with 4,6-dimethyl-2-chloropyrimidine in the presence of a base. Another method involves the reaction of 2-aminobenzoxazole with 4,6-dimethyl-2-mercaptopyrimidine in the presence of a base and an oxidizing agent.

Scientific Research Applications

5-{[(4,6-dimethyl-2-pyrimidinyl)thio]methyl}-2,1,3-benzoxadiazole has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.